Cas no 7247-96-3 (9H-Purine,6-chloro-9-octyl-)

• Product Name: 9H-Purine,6-chloro-9-octyl-
• CAS No: 7247-96-3
• MF: C₁₃H₁₉ClN₄
• MW: 266.769761323929
• CID: 575679
• PubChem ID: 246971
• Update Time: 2025-04-19

9H-Purine,6-chloro-9-octyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Purine,6-chloro-9-octyl-
• 6-chloro-9-octylpurine
• NSC60639
• DTXSID60289399
• 6-chloro-9-octyl-9h-purine
• 7247-96-3
• NSC-60639

• Inchi： 1S/C13H19ClN4/c1-2-3-4-5-6-7-8-18-10-17-11-12(14)15-9-16-13(11)18/h9-10H,2-8H2,1H3
• InChI Key： KIJQWBIFBRPOCT-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC=N1)N(C=N2)CCCCCCCC

Computed Properties

• Exact Mass: 266.13007
• Monoisotopic Mass: 266.13
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• Density: 1.22
• Boiling Point: 397.4°C at 760 mmHg
• Flash Point: 194.2°C
• Refractive Index: 1.602
• PSA: 43.6